molecular formula BeCu B1170188 COPPER-BERYLLIUMALLOY CAS No. 11133-98-5

COPPER-BERYLLIUMALLOY

Cat. No.: B1170188
CAS No.: 11133-98-5
M. Wt: 72.56 g/mol
InChI Key: DMFGNRRURHSENX-UHFFFAOYSA-N
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Description

Copper-beryllium alloy, also known as beryllium bronze, is a non-ferrous alloy that combines the properties of copper and beryllium. This alloy is renowned for its high strength, excellent thermal and electrical conductivity, and non-magnetic properties. It is widely used in various industries, including aerospace, electronics, and defense, due to its unique combination of mechanical and physical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Copper-beryllium alloys are typically produced by melting a master alloy of copper and beryllium, which contains approximately 4% beryllium. The alloy is then cast into desired shapes and subjected to various heat treatments to achieve the required mechanical properties .

Industrial Production Methods:

    Vacuum Arc Melting: This method involves melting the alloy under vacuum conditions to improve purity and uniformity.

    Electrolytic Plating: This process involves depositing a thin layer of copper-beryllium alloy onto a substrate using an electrolytic solution.

Types of Reactions:

Common Reagents and Conditions:

    Oxidizing Agents: Oxygen, air, and other oxidizing gases.

    Reducing Agents: Hydrogen, carbon monoxide, and other reducing gases.

    Substitution Reactions: Nickel, cobalt, and other metal salts.

Major Products Formed:

Mechanism of Action

The primary mechanism by which copper-beryllium alloys exert their effects is through precipitation hardening. This process involves the formation of fine precipitates within the alloy matrix, which hinder dislocation movement and enhance mechanical strength. The molecular targets and pathways involved in this process include the nucleation and growth of beryllium-rich phases, which contribute to the overall hardness and durability of the alloy .

Comparison with Similar Compounds

Copper-beryllium alloys are unique due to their combination of high strength, excellent thermal and electrical conductivity, and non-magnetic properties. Similar compounds include:

Copper-beryllium alloys stand out due to their unique combination of properties, making them highly versatile and valuable in various applications.

Properties

CAS No.

11133-98-5

Molecular Formula

BeCu

Molecular Weight

72.56 g/mol

IUPAC Name

beryllium;copper

InChI

InChI=1S/Be.Cu

InChI Key

DMFGNRRURHSENX-UHFFFAOYSA-N

Canonical SMILES

[Be].[Cu]

Origin of Product

United States

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